3-(4-methoxyphenyl)-9-(propan-2-yl)-2-(trifluoromethyl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 3-(4-methoxyphenyl)-9-propan-2-yl-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C22H20F3NO4/c1-12(2)26-10-16-17(29-11-26)9-8-15-19(27)18(13-4-6-14(28-3)7-5-13)21(22(23,24)25)30-20(15)16/h4-9,12H,10-11H2,1-3H3
• InChI Key: MNNHJPJOLYFQPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=C(C=C4)OC)C(F)(F)F)OC1
• Molecular Formula: C22H20F3NO4
• Molecular Weight: 419.4 g/mol
• CAS No.: 951994-13-1

Description

3-(4-methoxyphenyl)-9-(propan-2-yl)-2-(trifluoromethyl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C22H20F3NO4 and its molecular weight is 419.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Tautomerization

The synthesis of hydroxylated isoflavones bearing heterocyclic hemi-aminals, including chromeno[8,7-e][1,3]oxazin-4-ones, demonstrates the chemical versatility of these compounds. Aminomethylation of hydroxylated isoflavones in the presence of formaldehyde leads to chromeno[8,7-e][1,3]oxazin-4-ones, showcasing a method to generate structurally diverse heterocycles. These compounds exhibit interesting tautomeric behaviors influenced by solvent polarity and electronic effects, as detailed in studies by Frasinyuk et al. (2015) (Frasinyuk et al., 2015).

Structural and Catalytic Applications

Research on chromeno[8,7-e][1,3]oxazin-4-one derivatives extends to their structural characterization and potential catalytic uses. For example, the study of 4-oxo-N-phenyl-4H-chromene-2-carboxamide and its polymorphs has shed light on the crystal structures of these compounds, suggesting implications for material science and drug design due to their stable conformations and potential for intermolecular interactions (Reis et al., 2013) (Reis et al., 2013).

Pharmacological Activities

Although the request excludes drug-related information, it is worth noting that the structural framework of chromeno[8,7-e][1,3]oxazin-4-one derivatives has been explored for pharmacological activities. Studies such as those by Mahmoud et al. (2017), which focus on the synthesis and evaluation of related compounds for antioxidant and anticancer activities, underscore the potential biomedical relevance of these molecules (Mahmoud et al., 2017).

Advanced Synthesis Techniques

Recent advances in synthesis techniques for chromeno[8,7-e][1,3]oxazin-4-one derivatives highlight the ongoing interest in these compounds. For instance, the one-pot, chromatography-free synthesis of new chromeno[4,3-e][1,3]oxazine derivatives using TiO2 nanopowder as a catalyst offers a novel approach to their preparation, emphasizing the efficiency and environmental friendliness of modern synthetic methodologies (Mondal et al., 2014) (Mondal et al., 2014).